Cas no 22063-21-4 (Ethanol, 2-(phenylsulfinyl)-)

• Product Name: Ethanol, 2-(phenylsulfinyl)-
• CAS No: 22063-21-4
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 1406380
• PubChem ID: 10964948
• Update Time: 2025-04-20

Ethanol, 2-(phenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(phenylsulfinyl)-
• 2-(benzenesulfinyl)ethanol
• DTXSID60450007
• 2-phenylsulfinylethanol
• 2-BenZenesulfinyl-ethanol
• MFCD30169631
• 22063-21-4
• SCHEMBL3151329
• DB-116392

• Inchi： 1S/C8H10O2S/c9-6-7-11(10)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： XFCVCXIDRVKGAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCO)=O

Computed Properties

• Exact Mass: 170.0402
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides